Cas no 1227931-83-0 (1-Fluoro-2-(trifluoroprop-1-YN-1-YL)benzene)

• Product Name: 1-Fluoro-2-(trifluoroprop-1-YN-1-YL)benzene
• CAS No: 1227931-83-0
• MF: C₉H₄F₄
• MW: 188.121676445007
• CID: 5764308
• PubChem ID: 129918165
• Update Time: 2023-12-26

1-Fluoro-2-(trifluoroprop-1-YN-1-YL)benzene Chemical and Physical Properties

Names and Identifiers

• 1227931-83-0
• NFODMOKUMXUZPT-UHFFFAOYSA-N
• 1-FLUORO-2-(TRIFLUOROPROP-1-YN-1-YL)BENZENE
• EN300-743734
• Benzene, 1-fluoro-2-(3,3,3-trifluoro-1-propyn-1-yl)-
• 1-Fluoro-2-(trifluoroprop-1-YN-1-YL)benzene

• Inchi： 1S/C9H4F4/c10-8-4-2-1-3-7(8)5-6-9(11,12)13/h1-4H
• InChI Key： NFODMOKUMXUZPT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C#CC(F)(F)F

Computed Properties

• Exact Mass: 188.02491278g/mol
• Monoisotopic Mass: 188.02491278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų